2-chloro-N-(5-chloro-2-nitro-phenyl)-5-nitro-benzamide

• Molecular Formula: C13H7Cl2N3O5
• Molecular Weight: 356.11 g/mol
• IUPAC Name: 2-chloro-N-(5-chloro-2-nitrophenyl)-5-nitrobenzamide
• InChI: InChI=1S/C13H7Cl2N3O5/c14-7-1-4-12(18(22)23)11(5-7)16-13(19)9-6-8(17(20)21)2-3-10(9)15/h1-6H,(H,16,19)
• InChI Key: KPCOPGDCXMKDSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C(=O)NC2=C(C=CC(=C2)Cl)[N+](=O)[O-])Cl

Description

2-chloro-N-(5-chloro-2-nitro-phenyl)-5-nitro-benzamide is a useful research compound. Its molecular formula is C13H7Cl2N3O5 and its molecular weight is 356.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Chloro-2-nitroaniline (1 g; 5.8 mmol) and pyridine (0.64 ml; 8.1 mmol) were dissolved in dichloromethane (10 ml) and cooled to 0° C. This was added dropwise over 5 minutes to a solution of 2-chloro-5-nitrobenzoyl chloride (1.34 g; 6.1 mmol) in dichloromethane (5 ml). The reaction was stirred at room temperature for 72 hours before adding further acid chloride (1.34 g) and pyridine (0.64 ml). After 30 minutes, the solvent was evaporated and the bisacylated residue treated with 1:1 concentrated ammonia/acetonitrile (10 ml). All the solvent was removed after 5 minutes and the residue crystallised from 1:1 chloroform/heptane (30 ml) to give 2-chloro-N-(5-chloro-2-nitro-phenyl)-5-nitro-benzamide (1.78 g, 86%)